Cas no 70546-25-7 (2H-1-Benzopyran-4-carbonitrile,3-(2-benzothiazolyl)-7-(diethylamino)-2-oxo-)

• Product Name: 2H-1-Benzopyran-4-carbonitrile,3-(2-benzothiazolyl)-7-(diethylamino)-2-oxo-
• CAS No: 70546-25-7
• MF: C₂₁H₁₇N₃O₂S
• MW: 375.443583250046
• CID: 574902
• PubChem ID: 112424
• Update Time: 2025-04-19

2H-1-Benzopyran-4-carbonitrile,3-(2-benzothiazolyl)-7-(diethylamino)-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-4-carbonitrile,3-(2-benzothiazolyl)-7-(diethylamino)-2-oxo-
• 3-(1,3-benzothiazol-2-yl)-7-(diethylamino)-2-oxochromene-4-carbonitrile
• 3-(BENZOTHIAZOL-2-YL)-7-(DIETHYLAMINO)-2-OXO-2H-1-BENZOPYRAN-4-CARBONITRILE
• 3-(1,3-benzothiazol-2-yl)-7-(diethylamino)-2-oxo-2H-chromene-4-carbonitrile
• 3-(2-benzothiazolyl)-7-(diethylamino)-2-oxo-2h-1-benzopyran-4-carbonitril
• CHEMBL213022
• EINECS 274-668-9
• 3-(Benzo[d]thiazol-2-yl)-7-(diethylamino)-2-oxo-2H-chromene-4-carbonitrile
• NS00062777
• SCHEMBL7769368
• 2H-1-Benzopyran-4-carbonitrile, 3-(2-benzothiazolyl)-7-(diethylamino)-2-oxo-
• 70546-25-7
• W-111421
• Q27123255
• CHEBI:52119
• DTXSID00887252
• Macrolex Fluorescence Red G

• Inchi： 1S/C21H17N3O2S/c1-3-24(4-2)13-9-10-14-15(12-22)19(21(25)26-17(14)11-13)20-23-16-7-5-6-8-18(16)27-20/h5-11H,3-4H2,1-2H3
• InChI Key： NDKYYKABKLOOAP-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C1C(=O)OC2C=C(C=CC=2C=1C#N)N(CC)CC

Computed Properties

• Exact Mass: 375.10431
• Monoisotopic Mass: 375.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 666
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.3
• Topological Polar Surface Area: 94.5Ų

Experimental Properties

• Density: 1.37
• Boiling Point: 578.7°C at 760 mmHg
• Flash Point: 303.8°C
• Refractive Index: 1.693
• PSA: 66.22